Cas no 1226414-30-7 (2-cyclopropyl-3-phenylpropan-1-amine)

• Product Name: 2-cyclopropyl-3-phenylpropan-1-amine
• CAS No: 1226414-30-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6177943
• PubChem ID: 82074887
• Update Time: 2025-05-27

2-cyclopropyl-3-phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-3-phenylpropan-1-amine
• 1226414-30-7
• EN300-1425593

• Inchi： 1S/C12H17N/c13-9-12(11-6-7-11)8-10-4-2-1-3-5-10/h1-5,11-12H,6-9,13H2
• InChI Key： VHPKDXJFGDKQKV-UHFFFAOYSA-N
• SMILES： NCC(CC1C=CC=CC=1)C1CC1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-cyclopropyl-3-phenylpropan-1-amine

Recent Advances in the Study of 2-cyclopropyl-3-phenylpropan-1-amine (CAS: 1226414-30-7)

The compound 2-cyclopropyl-3-phenylpropan-1-amine (CAS: 1226414-30-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and phenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key breakthroughs in the synthesis of 2-cyclopropyl-3-phenylpropan-1-amine involves the optimization of reaction conditions to improve yield and purity. Researchers have employed advanced catalytic systems and chiral auxiliaries to achieve enantioselective synthesis, which is critical for its biological activity. The compound's structural features make it a versatile intermediate for further derivatization, enabling the exploration of its pharmacological potential.

Pharmacological studies have revealed that 2-cyclopropyl-3-phenylpropan-1-amine exhibits notable activity as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest its affinity for specific receptors, such as serotonin and dopamine receptors, which are implicated in neurological and psychiatric disorders. These findings highlight its potential as a lead compound for the development of novel therapeutics targeting conditions like depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, recent research has explored the compound's role in metabolic regulation. Studies indicate that 2-cyclopropyl-3-phenylpropan-1-amine may influence lipid metabolism and insulin sensitivity, opening new avenues for treating metabolic disorders such as diabetes and obesity. The compound's dual functionality in both neurological and metabolic pathways underscores its broad therapeutic potential.

Despite these promising findings, challenges remain in the development of 2-cyclopropyl-3-phenylpropan-1-amine as a viable drug candidate. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. Researchers are also investigating novel formulations and delivery systems to enhance its efficacy and reduce adverse effects.

In conclusion, the recent advancements in the study of 2-cyclopropyl-3-phenylpropan-1-amine (CAS: 1226414-30-7) demonstrate its significant potential in both neurological and metabolic therapeutics. Continued research and development efforts are essential to fully realize its clinical applications and translate these findings into effective treatments. The compound's unique structural and pharmacological properties position it as a promising candidate for future drug discovery initiatives.